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Compound of Interest

Compound Name: Auramine O

Cat. No.: B1666133 Get Quote

DISCLAIMER: This document provides guidance on the proper disposal of Auramine O based

on publicly available safety information. It is not a substitute for a comprehensive

understanding of the associated risks and the regulations set forth by your institution and local

authorities. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and requirements.

Auramine O is a fluorescent dye and biological stain recognized for its utility in various

laboratory applications. However, it is also a hazardous chemical, classified as a suspected

carcinogen, harmful if swallowed, and a serious eye irritant.[1] Furthermore, it is toxic to aquatic

life with long-lasting effects.[1][2] Due to these hazards, meticulous adherence to proper

disposal procedures is critical to ensure the safety of laboratory personnel and the protection of

the environment.

Immediate Safety & Handling for Disposal
Before beginning any disposal-related activities, ensure all necessary safety measures are in

place. This includes both personal protective equipment (PPE) and engineering controls.

Engineering Controls:

Chemical Fume Hood: Always handle Auramine O powder and prepare waste containers

inside a properly functioning chemical fume hood to prevent inhalation of dust.[3][4]
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Designated Area: All work with Auramine O, including waste consolidation, should be

performed in a designated area clearly marked with warning signs indicating the presence of

a carcinogen.[4]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2][3]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tight-sealing safety goggles or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][5][6]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[5]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a P2 particulate

filter.[2][3][5]

Protective Clothing: Wear a lab coat and other protective clothing to prevent skin exposure.

[2][3]

Hazard and Safety Summary
The following table summarizes the key hazard classifications and precautionary statements

associated with Auramine O.
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Hazard Category GHS Classification
Hazard Statement

(H-phrase)

Precautionary

Statement (P-

phrase)

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed.[1]

P301+P310: IF

SWALLOWED:

Immediately call a

POISON

CENTER/doctor.[1]

Eye Irritation Category 2
H319: Causes serious

eye irritation.[1]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Carcinogenicity Category 2
H351: Suspected of

causing cancer.[1]

P202: Do not handle

until all safety

precautions have

been read and

understood.[1]

P308+P313: IF

exposed or

concerned: Get

medical

advice/attention.[1]

Aquatic Hazard Chronic 2

H411: Toxic to aquatic

life with long lasting

effects.[1]

P273: Avoid release to

the environment.

Storage - -
P405: Store locked

up.[1][2][7]

Disposal - - P501: Dispose of

contents/container to
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an approved waste

disposal plant.[7]

Step-by-Step Disposal Protocol for Auramine O
A systematic approach is mandatory for the disposal of Auramine O and any materials

contaminated with it. Under no circumstances should Auramine O or its solutions be disposed

of down the drain or in general waste.[8][9]

Step 1: Waste Segregation

Solid Waste: Collect all solid Auramine O waste, including unused powder, contaminated

PPE (gloves, disposable lab coats), and contaminated lab supplies (e.g., weigh boats,

pipette tips, paper towels) in a dedicated, leak-proof container.[8][10] To minimize dust, it is

advisable to dampen contaminated materials with water before placing them in the waste

container.[11]

Liquid Waste: Collect all aqueous solutions containing Auramine O in a separate, clearly

labeled, and sealable hazardous waste container.

Sharps: Any needles or syringes used with Auramine O must be disposed of in a designated

sharps container for hazardous waste.[8]

Step 2: Waste Container Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

"DANGER/CAUTION – CHEMICAL CARCINOGEN"[12]

The full chemical name: "Auramine O"

The specific contents and their approximate concentrations.

The date the waste was first added to the container.
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Step 3: Secure Storage

Store all Auramine O waste containers in a designated and secure satellite accumulation

area.[13]

This area should be a secondary containment unit, such as a chemical-resistant tray, to

prevent the spread of material in case of a leak.

The storage area must be clearly marked with carcinogen warning signs.[9]

Keep waste containers tightly closed except when adding waste.[2][13]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[9][12]

The preferred method of disposal for carcinogenic materials is typically high-temperature

incineration in a licensed facility.[9][11][14]

Follow all institutional procedures for requesting a waste pickup, which may include

completing a specific form.[8]

Step 5: Decontamination

After handling and packaging waste, all surfaces and equipment must be thoroughly

decontaminated.[10]

Wipe down benches and equipment with an appropriate cleaning agent.[8][10]

Wash hands and arms thoroughly with soap and water immediately after completing the

disposal procedure.[10]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Auramine O waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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